2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile

• IUPAC Name: 2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• InChI: InChI=1S/C14H13N3O3/c1-10-3-4-12(20-2)11(9-10)17-8-7-16(6-5-15)13(18)14(17)19/h3-4,7-9H,6H2,1-2H3
• InChI Key: OBVDGCVRUOLYIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C=CN(C(=O)C2=O)CC#N
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MPPA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also activate certain signaling pathways that are involved in the regulation of inflammation.
Biochemical and Physiological Effects
2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to activate certain signaling pathways that are involved in the regulation of inflammation. Additionally, this compound has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile in lab experiments is that it has been shown to have anti-inflammatory and anti-tumor properties. This makes it a potentially useful compound for studying the mechanisms of cancer cell growth and inflammation. Additionally, this compound has been found to have antioxidant properties, which may help to protect cells from oxidative damage. One of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of 2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile. One direction is to further investigate the mechanism of action of this compound. This could help to identify potential targets for the development of new cancer therapies. Another direction is to study the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, more research could be done to determine the optimal dosage and administration of this compound for use in scientific research. Finally, future studies could investigate the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile has been achieved using different methods. One of the methods involves the reaction of 2-amino-5-methylphenol with ethyl acetoacetate, which is then followed by cyclization and condensation with acetonitrile. Another method involves the reaction of 2-amino-5-methylphenol with ethyl acetoacetate, which is then followed by cyclization and condensation with acetonitrile in the presence of a catalyst.

Scientific Research Applications

2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile has been studied for its potential applications in scientific research. This compound has been found to have anti-inflammatory and anti-tumor properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.